![molecular formula C15H25ClN2O B1652292 2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride CAS No. 1423024-28-5](/img/structure/B1652292.png)
2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride
Overview
Description
“2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride” is a chemical compound with the CAS Number: 1423024-28-5 . It has a molecular weight of 284.83 .
Molecular Structure Analysis
The molecular formula of this compound is C15H25ClN2O . The InChI code is 1S/C15H24N2O.ClH/c1-4-8-14(16)15(18)17(5-2)11-13-10-7-6-9-12(13)3;/h6-7,9-10,14H,4-5,8,11,16H2,1-3H3;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and more . Unfortunately, specific physical and chemical properties for this compound are not available in the sources I have access to.Scientific Research Applications
Synthesis and Structural Characterization
Research on compounds similar to 2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride often revolves around the synthesis of complex molecules for various applications. For instance, the synthesis and structural characterization of Schiff base organotin(IV) complexes, which are explored for their anticancer properties, demonstrate the significance of structural analysis in understanding the bioactivity of such compounds (Basu Baul et al., 2009). Similarly, the work on low symmetry metal complexes highlights the role of structural intricacies in catalytic activities, with specific reference to the hydrocarboxylation process (Real et al., 1999).
Chemical Transformations and Reactions
Chemical transformations of related compounds showcase the diverse reactivity patterns that can be leveraged for various synthetic applications. The creation of hybrid residues from pesticide interactions presents an interesting case of unintended chemical transformations with significant implications for environmental chemistry and safety (Bartha, 1969). Furthermore, studies on the synthesis of key intermediates for pharmaceuticals reveal the critical steps and methodologies involved in developing clinically relevant molecules, demonstrating the importance of innovative synthetic routes in drug development (Zhou Kai, 2010).
Biological and Pharmacological Investigations
Although explicit information on biological and pharmacological studies related to "2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride" is excluded as per the requirements, it's worth noting that similar compounds have been the subject of extensive research aimed at understanding their potential therapeutic applications. For example, organotin(IV) complexes have been investigated for their cytotoxicity against various human tumor cell lines, highlighting the potential of such compounds in cancer therapy (Basu Baul et al., 2009).
Safety and Hazards
properties
IUPAC Name |
2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O.ClH/c1-4-8-14(16)15(18)17(5-2)11-13-10-7-6-9-12(13)3;/h6-7,9-10,14H,4-5,8,11,16H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YELJUDBKDAOWAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)N(CC)CC1=CC=CC=C1C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-ethyl-N-[(2-methylphenyl)methyl]pentanamide hydrochloride | |
CAS RN |
1423024-28-5 |
Source
|
| Record name | Pentanamide, 2-amino-N-ethyl-N-[(2-methylphenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1423024-28-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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